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Compound of Interest

Compound Name: 1,2-Bis(hydroxyimino)cyclohexane

Cat. No.: B146463 Get Quote

A Comprehensive Technical Guide to 1,2-
Bis(hydroxyimino)cyclohexane (Nioxime)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and biological

properties of 1,2-Bis(hydroxyimino)cyclohexane, also known as Nioxime. It includes a

summary of its quantitative data, detailed experimental protocols for its synthesis, and a

discussion of its known applications and biological activities.

Core Properties
1,2-Bis(hydroxyimino)cyclohexane is a white to beige or brown crystalline powder. Its

structure features a cyclohexane ring with two hydroxyimino (=NOH) groups on adjacent

carbons. This configuration is key to its chemical properties, particularly its ability to act as a

chelating agent.

Physical and Chemical Data
The key physical and chemical properties of 1,2-Bis(hydroxyimino)cyclohexane are

summarized in the table below for easy reference.
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Property Value

Molecular Formula C₆H₁₀N₂O₂

Molecular Weight 142.16 g/mol

Appearance Beige to brown crystalline powder or needles

Melting Point 188-190 °C (decomposes)

Boiling Point 339 °C at 760 mmHg

Solubility
0.8% in water; readily soluble in alcohol, diethyl

ether, and acetone

CAS Number 492-99-9

Spectral Data
Mass Spectrometry (GC-MS): The mass spectrum shows a molecular ion peak (M+) at m/z

142.[1]

Infrared (IR) Spectroscopy: Fourier-transform infrared spectroscopy (FTIR) confirms the

presence of N–O and C=N stretches at approximately 1620 cm⁻¹ and 1550 cm⁻¹,

respectively.[2]

Note: Detailed ¹H and ¹³C NMR spectral data for 1,2-Bis(hydroxyimino)cyclohexane are not

readily available in the public domain literature reviewed for this guide.

Chemical Properties and Reactivity
The chemical behavior of 1,2-Bis(hydroxyimino)cyclohexane is largely dictated by the two

adjacent oxime functional groups.

Chelating Properties
The primary and most well-documented chemical property of this compound is its ability to act

as a bidentate chelating ligand. The two nitrogen atoms of the hydroxyimino groups can

coordinate with various transition metal ions, such as nickel (Ni²⁺), palladium (Pd²⁺), cobalt
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(Co²⁺), and iron (Fe²⁺), to form stable metal complexes. This property is the basis for its use as

an analytical reagent for the gravimetric and spectrophotometric determination of these metals.

Caption: Chelation of a metal ion by 1,2-Bis(hydroxyimino)cyclohexane.

Experimental Protocols
Synthesis of 1,2-Bis(hydroxyimino)cyclohexane
The following protocol for the synthesis of 1,2-Bis(hydroxyimino)cyclohexane is adapted

from Organic Syntheses.[3]

Materials:

Hydroxylammonium chloride (86.9 g, 1.25 moles)

Potassium hydroxide (85%, 82.4 g, 1.25 moles)

1,2-Cyclohexanedione (prepared separately)

Water

Ice

Procedure:

In a 1-liter Erlenmeyer flask, add 200 ml of water and 100 g of cracked ice.

To this ice-water mixture, add 86.9 g of hydroxylammonium chloride.

Prepare an ice-cold basic solution by dissolving 82.4 g of 85% potassium hydroxide in 50 ml

of water and then adding 150 g of cracked ice.

Add the ice-cold potassium hydroxide solution to the hydroxylammonium chloride solution

and shake the mixture thoroughly.

To this mixture, add a small amount (approximately 0.5 g) of previously synthesized 1,2-
Bis(hydroxyimino)cyclohexane to act as a seed crystal, with stirring.
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Add the 1,2-cyclohexanedione to the hydroxylamine solution.

The product, 1,2-Bis(hydroxyimino)cyclohexane, will precipitate out of the solution.

Collect the precipitate by filtration and wash with cold water.

The crude product can be purified by recrystallization from an ethanol/water mixture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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